![molecular formula C10H12INO B8490737 (S)-N-[1-(4-iodo-phenyl)-ethyl]-acetamide](/img/structure/B8490737.png)
(S)-N-[1-(4-iodo-phenyl)-ethyl]-acetamide
Cat. No. B8490737
M. Wt: 289.11 g/mol
InChI Key: IIDFPLADGHEKPZ-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530460B2
Procedure details
To 8.70 g (35.9 mmol) N-(1-(4-bromophenyl)ethyl)acetamide (III.2) in 100 mL 1,4-dioxane are added 0.69 g (3.62 mmol) CuI, 0.97 mL (9.11 mmol) N,N″-dimethyl-ethylendiamine and 10.8 g (71.9 mmol) NaI. The reaction mixture is stirred at 120° C. for 3 d. The mixture is allowed to cool to r.t. and half of the solvent is removed in vacuo. EtOAc and diluted aq. ammonia solution are added and the layers are separated. The aq. layer is once more extracted with EtOAc. The organic layers are combined, dried with Na2SO4 and the solvent is removed in vacuo. The crude product is triturated with diethylether and dried in vacuo.
[Compound]
Name
N,N″-dimethyl-ethylendiamine
Quantity
0.97 mL
Type
reactant
Reaction Step One
Name
CuI
Quantity
0.69 g
Type
catalyst
Reaction Step One
Name
N-(1-(4-iodophenyl)ethyl)acetamide
Identifiers
|
REACTION_CXSMILES
|
Br[C:2]1[CH:7]=[CH:6][C:5]([CH:8]([NH:10][C:11](=[O:13])[CH3:12])[CH3:9])=[CH:4][CH:3]=1.[Na+].[I-:15]>O1CCOCC1.[Cu]I>[I:15][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([NH:10][C:11](=[O:13])[CH3:12])[CH3:9])=[CH:4][CH:3]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
8.7 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C=C1)C(C)NC(C)=O
|
[Compound]
|
Name
|
N,N″-dimethyl-ethylendiamine
|
|
Quantity
|
0.97 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
10.8 g
|
|
Type
|
reactant
|
|
Smiles
|
[Na+].[I-]
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
|
|
Name
|
CuI
|
|
Quantity
|
0.69 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
120 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture is stirred at 120° C. for 3 d
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to r.t.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
half of the solvent is removed in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
EtOAc and diluted aq. ammonia solution are added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the layers are separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The aq. layer is once more extracted with EtOAc
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with Na2SO4
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude product is triturated with diethylether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried in vacuo
|
Outcomes
Product
Details
Reaction Time |
3 d |
|
Name
|
N-(1-(4-iodophenyl)ethyl)acetamide
|
|
Type
|
|
|
Smiles
|
IC1=CC=C(C=C1)C(C)NC(C)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
